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Compound of Interest

Compound Name: 2-Hydrazino-4-methylquinoline

Cat. No.: B188251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and

potential biological activities of 2-Hydrazino-4-methylquinoline. The information is compiled

from available scientific literature and chemical databases, offering a valuable resource for

researchers in medicinal chemistry and drug discovery.

Chemical and Physical Properties
2-Hydrazino-4-methylquinoline, with the IUPAC name (4-methylquinolin-2-yl)hydrazine, is a

heterocyclic organic compound. Its structure consists of a quinoline core substituted with a

hydrazine group at the 2-position and a methyl group at the 4-position. While comprehensive

experimental data on its physical properties are not readily available in the public domain,

computed properties and data for related compounds provide some insights.

Table 1: General and Computed Properties of 2-Hydrazino-4-methylquinoline
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Property Value Source

Molecular Formula C₁₀H₁₁N₃ PubChem[1]

Molecular Weight 173.21 g/mol PubChem[1]

IUPAC Name
(4-methylquinolin-2-

yl)hydrazine
PubChem[1]

CAS Number 21703-52-6 PubChem[1]

Topological Polar Surface Area 50.9 Å² PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Note: Experimental values for melting point, boiling point, and solubility are not available in the

cited literature.

Synthesis and Reactivity
The synthesis of 2-Hydrazino-4-methylquinoline typically proceeds via the nucleophilic

substitution of a suitable precursor, 2-chloro-4-methylquinoline, with hydrazine hydrate.

General Synthesis Workflow
The following diagram illustrates the general two-step synthesis process, starting from 4-

hydroxy-2-methylquinoline.
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General Synthesis of 2-Hydrazino-4-methylquinoline

Step 1: Chlorination

Step 2: Hydrazinolysis

4-Hydroxy-2-methylquinoline

2-Chloro-4-methylquinoline

POCl3

2-Chloro-4-methylquinoline

2-Hydrazino-4-methylquinoline

Hydrazine Hydrate

Click to download full resolution via product page

General synthesis workflow for 2-Hydrazino-4-methylquinoline.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Hydrazino-4-
methylquinoline is not explicitly available, the following procedures for the synthesis of the

precursor and a general method for hydrazinolysis of chloroquinolines can be adapted.

Protocol 1: Synthesis of 2-Chloro-4-methylquinoline from 4-Hydroxy-2-methylquinoline

This procedure is based on general methods for the chlorination of hydroxyquinolines.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirring

mechanism, place 4-hydroxy-2-methylquinoline.
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Reagent Addition: Slowly add phosphorus oxychloride (POCl₃) to the flask. The reaction is

typically performed in excess POCl₃, which also acts as the solvent.

Reaction Conditions: Heat the mixture to reflux and maintain for several hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: After completion, cool the reaction mixture and carefully pour it onto crushed ice.

This will hydrolyze the excess POCl₃.

Neutralization and Extraction: Neutralize the acidic solution with a base, such as sodium

bicarbonate or sodium hydroxide, until the solution is basic. Extract the aqueous layer with a

suitable organic solvent (e.g., chloroform or ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography or recrystallization to yield 2-chloro-4-methylquinoline.

Protocol 2: Synthesis of 2-Hydrazino-4-methylquinoline from 2-Chloro-4-methylquinoline

This protocol is a general method for the hydrazinolysis of 2-chloroquinolines.[2][3]

Reaction Setup: Dissolve 2-chloro-4-methylquinoline in a suitable solvent, such as ethanol or

benzene, in a round-bottom flask equipped with a reflux condenser.[2][3]

Reagent Addition: Add an excess of hydrazine hydrate to the solution.

Reaction Conditions: Heat the reaction mixture to reflux for several hours.[2] The reaction

progress can be monitored by TLC.

Workup: After the reaction is complete, cool the mixture. If a precipitate forms, it can be

collected by filtration. Otherwise, the solvent is removed under reduced pressure.

Purification: The crude product is then washed with water and can be purified by

recrystallization from a suitable solvent like ethanol to afford 2-Hydrazino-4-
methylquinoline.[2]

Reactivity
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The hydrazine moiety in 2-Hydrazino-4-methylquinoline is a versatile functional group for

further chemical transformations. For instance, it readily reacts with carbonyl compounds, such

as ethylacetoacetate, to form hydrazones, which can then undergo cyclization to yield pyrazole

derivatives.[4]

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2-
Hydrazino-4-methylquinoline are not available in the reviewed literature. Characterization is

often performed on its derivatives. For reference, predicted mass spectrometry data is

available.

Table 2: Predicted Mass Spectrometry Data for 2-Hydrazino-4-methylquinoline

Adduct m/z

[M+H]⁺ 174.10257

[M+Na]⁺ 196.08451

[M-H]⁻ 172.08801

Source: PubChemLite

Biological Activity and Potential Mechanisms of
Action
While specific biological studies on 2-Hydrazino-4-methylquinoline are limited, the broader

class of quinoline-hydrazine and quinoline-hydrazone derivatives has demonstrated significant

potential as anticancer and antimicrobial agents.[5][6]

Anticancer Activity
Quinoline-hydrazone derivatives have been reported to exhibit cytotoxic effects against various

cancer cell lines.[5][7][8] The proposed mechanisms of action are diverse and include:

DNA Topoisomerase Inhibition: Some quinoline derivatives can intercalate into DNA and

inhibit the activity of topoisomerase I and II, enzymes crucial for DNA replication and repair.
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This leads to DNA damage and ultimately apoptosis.[9]

Cell Cycle Arrest: These compounds can induce cell cycle arrest at different phases (e.g.,

G0/G1, G2/M), preventing cancer cell proliferation.[5][6]

Induction of Apoptosis: Many quinoline-hydrazones trigger programmed cell death

(apoptosis) in cancer cells.[6]

Kinase Inhibition: Inhibition of various protein kinases involved in cancer cell signaling

pathways is another potential mechanism.

The following diagram illustrates a representative signaling pathway for the anticancer activity

of quinoline-hydrazone derivatives, focusing on DNA damage and apoptosis induction.
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Representative Anticancer Mechanism of Quinoline-Hydrazone Derivatives
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Representative anticancer signaling pathway for quinoline-hydrazone derivatives.

Antimicrobial Activity
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Quinoline-hydrazone derivatives have also shown promise as antimicrobial agents against a

range of bacteria and fungi.[4][10] A key mechanism of their antibacterial action is the inhibition

of DNA gyrase, a type II topoisomerase essential for bacterial DNA replication.[1][4]

The following diagram depicts the mechanism of action of quinoline-hydrazone derivatives as

DNA gyrase inhibitors.

Antimicrobial Mechanism of Quinoline-Hydrazone Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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